Cas no 1337905-95-9 (O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate)

• Product Name: O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate
• CAS No: 1337905-95-9
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5291463
• Update Time: 2026-03-10

O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-3-tert-Butyl 1-methyl piperazine-1,3-dicarboxylate
• 3-O-tert-butyl 1-O-methyl (3R)-piperazine-1,3-dicarboxylate
• 1,3-Piperazinedicarboxylic acid, 3-(1,1-dimethylethyl) 1-methyl ester, (3R)-
• O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-9(14)8-7-13(6-5-12-8)10(15)16-4/h8,12H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： BUBHEEAYOAVVNT-MRVPVSSYSA-N
• SMILES： O(C([C@H]1CN(C(=O)OC)CCN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 0.4
• Topological Polar Surface Area: 67.9

Additional information on O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate

O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate (CAS No. 1337905-95-9): A Comprehensive Overview

O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate (CAS No. 1337905-95-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of piperazine, a versatile heterocyclic amine that plays a crucial role in the development of various pharmaceuticals and agrochemicals.

The chiral nature of O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential for many therapeutic agents. The presence of the (3R) configuration imparts specific stereochemical properties that can significantly influence the biological activity and pharmacokinetics of the final product.

Recent studies have highlighted the importance of chiral piperazines in the development of new drugs, particularly in the areas of neurology and oncology. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that chiral piperazines can enhance the blood-brain barrier permeability and reduce off-target effects, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the context of oncology, O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate has shown potential as a building block for the synthesis of targeted cancer therapies. Its ability to modulate specific signaling pathways and interact with key cellular targets has been explored in several preclinical studies. A notable example is its use in the development of inhibitors for protein kinases, which are frequently dysregulated in cancer cells.

The synthesis of O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high enantiomeric purity. One common approach is to use asymmetric catalysis, where chiral catalysts or ligands are employed to direct the formation of the desired enantiomer. This method has been successfully applied in industrial settings to produce large quantities of high-purity compounds.

The physical and chemical properties of O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The potential applications of O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate extend beyond pharmaceuticals. In materials science, it has been investigated as a functional monomer for the preparation of advanced polymers with tailored properties. These polymers can find use in areas such as drug delivery systems, sensors, and coatings.

Furthermore, O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate has shown promise in agrochemical research. Its ability to enhance the bioavailability and efficacy of pesticides has been explored in several studies. By improving the solubility and stability of active ingredients, this compound can contribute to more sustainable agricultural practices.

In conclusion, O3-tert-butyl O1-methyl (3R)-piperazine-1,3-dicarboxylate (CAS No. 1337905-95-9) is a versatile chiral compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and agrochemicals. Its unique structural features and potential benefits make it an important molecule for further research and development in these fields.